Cas no 33296-21-8 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,5-methyl-N-1H-1,2,4-triazol-5-yl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,5-methyl-N-1H-1,2,4-triazol-5-yl-
• CAS No: 33296-21-8
• MF: C₈H₈N₈
• MW: 216.202718734741
• CID: 322225
• PubChem ID: 261505
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,5-methyl-N-1H-1,2,4-triazol-5-yl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,5-methyl-N-1H-1,2,4-triazol-5-yl-
• ((5-Methoxy-2-pyrimidinyl)carbamoyl)phosphoramidic acid diphenyl ester
• (5-methoxy-pyrimidin-2-ylcarbamoyl)-phosphoramidic acid diphenyl ester
• (5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-(1H-[1,2,4]triazol-3-yl)-amine
• AC1L4V1I
• AC1Q5NVU
• AR-1I6064
• BRN 0854190
• CTK4F8207
• diphenyl[(5-methoxypyrimidin-2-yl)carbamoyl]phosphoramidate
• N-Diphenoxyp
• Phosphoramidic acid, ((5-methoxy-2-pyrimidinyl)carbamoyl)-, diphenyl ester
• 33296-21-8
• NSC93812
• DTXSID80954931
• AKOS024338025
• NSC-93812
• 5-Methyl-N-(1H-1,2,4-triazol-3-yl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C8H8N8/c1-5-2-6(14-7-9-3-11-15-7)16-8(13-5)10-4-12-16/h2-4H,1H3,(H2,9,11,14,15)
• InChI Key： XNEIUBARRDTVMQ-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=C(C)C=C2NC1=NC=NN1

Computed Properties

• Exact Mass: 216.08744
• Monoisotopic Mass: 216.087192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7
• XLogP3: 0.8

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.938
• PSA: 96.68
• LogP: 0.36740